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Abstract
Tetramethylammonium triacetoxyborohydride, [(CH₃)₄N][BH(OAc)₃], is a versatile and

selective reducing agent widely employed in organic synthesis. This technical guide provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis, purification, and key applications, and a thorough examination of its

reactivity. The information is curated for researchers, scientists, and professionals in drug

development who require a detailed understanding of this important reagent.

Introduction
Tetramethylammonium triacetoxyborohydride is a salt consisting of a

tetramethylammonium cation and a triacetoxyborohydride anion. It is valued for its mild and

selective reducing properties, particularly in the diastereoselective reduction of β-hydroxy

ketones to afford anti-diols and in the reductive amination of aldehydes and ketones.[1][2] Its

steric bulk and the electron-withdrawing nature of the acetate groups temper the reactivity of

the borohydride, allowing for high selectivity that is often not achievable with other reducing

agents like sodium borohydride.[3] This guide aims to be a comprehensive resource,

consolidating available data on its properties and providing practical experimental details.
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Physical Properties
Tetramethylammonium triacetoxyborohydride is a white, crystalline powder.[4] It is sensitive

to moisture and should be handled under an inert atmosphere.[5] A summary of its key physical

properties is presented in Table 1.

Table 1: Physical Properties of Tetramethylammonium Triacetoxyborohydride

Property Value Reference(s)

Molecular Formula C₁₀H₂₂BNO₆ [4][6]

Molecular Weight 263.10 g/mol [6]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 93-98 °C [4]

Solubility

Slightly soluble in

dichloromethane. Soluble in

DMSO. Soluble in common

organic solvents.

[5][7][8]

Density Data not available

Chemical Properties and Reactivity
Tetramethylammonium triacetoxyborohydride is primarily used as a selective reducing

agent in organic synthesis.[5] Its reactivity is influenced by the three electron-withdrawing

acetate groups, which modulate the hydridic character of the B-H bond, making it a milder

reducing agent than sodium borohydride.

Key Chemical Properties:

Moisture Sensitivity: The compound reacts with water and other protic solvents, leading to its

decomposition. Therefore, it must be handled and stored in a dry, inert environment.[5]

Thermal Stability: It is stable at room temperature (25 °C).[5]
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Incompatibilities: It is incompatible with strong oxidizing agents and strong acids.[9]

Selective Reductions: It is known for its high selectivity in reducing aldehydes and some

ketones, particularly in the presence of other functional groups. It is a key reagent for the

diastereoselective reduction of β-hydroxy ketones.[1]

Experimental Protocols
Synthesis of Tetramethylammonium
Triacetoxyborohydride
A common method for the preparation of tetramethylammonium triacetoxyborohydride
involves the reaction of tetramethylammonium borohydride with acetic acid in an appropriate

solvent like benzene.[5]

Experimental Protocol:

Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a nitrogen inlet is assembled. The system is maintained

under a positive pressure of nitrogen.

Reagent Preparation: Tetramethylammonium borohydride (1.0 equivalent) is suspended in

anhydrous benzene.

Reaction: Acetic acid (3.0 equivalents) is added dropwise to the stirred suspension at room

temperature. The reaction mixture is stirred for several hours until the evolution of hydrogen

gas ceases.

Isolation: The resulting precipitate of tetramethylammonium triacetoxyborohydride is

collected by filtration under a nitrogen atmosphere.

Purification: The collected solid is washed with anhydrous diethyl ether and dried under

vacuum to yield a free-flowing white powder.[5]

Me₄NBH₄ + 3 AcOH
(in Benzene)

Stir at RT
(under N₂)

[(CH₃)₄N][BH(OAc)₃]↓
+ 3H₂↑

Filtration
(under N₂) Wash with Et₂O Dry under Vacuum Pure [(CH₃)₄N][BH(OAc)₃]
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Synthesis Workflow

Purification
If the synthesized tetramethylammonium triacetoxyborohydride is impure, it can be purified

by washing with freshly distilled diethyl ether and then drying overnight under vacuum.[5] The

purity should be checked by ¹H NMR.[5]

Diastereoselective Reduction of β-Hydroxy Ketones
Tetramethylammonium triacetoxyborohydride is a premier reagent for the

diastereoselective reduction of β-hydroxy ketones to yield anti-1,3-diols.[1] The reaction

proceeds via an intramolecular hydride delivery from a transiently formed alkoxyborohydride

intermediate.

Experimental Protocol:

Reaction Setup: To a solution of the β-hydroxy ketone (1.0 equivalent) in a 1:1 mixture of

acetonitrile and acetic acid, add tetramethylammonium triacetoxyborohydride (1.5

equivalents) in one portion at -20 °C under a nitrogen atmosphere.

Reaction Monitoring: The reaction is stirred at -20 °C and monitored by thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting

material is consumed.

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of

sodium bicarbonate. The aqueous layer is extracted three times with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then

purified by flash column chromatography on silica gel to afford the desired anti-diol.
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Reaction Workup Purification

β-Hydroxy Ketone Add Me₄NBH(OAc)₃
(MeCN/AcOH, -20 °C) anti-1,3-Diol Quench (NaHCO₃ aq.) Extract (EtOAc) Dry & Concentrate Column Chromatography Pure anti-1,3-Diol

Click to download full resolution via product page

Diastereoselective Reduction Workflow

Reductive Amination
Tetramethylammonium triacetoxyborohydride can be used for the reductive amination of

aldehydes and ketones, although detailed protocols often reference the more commonly used

sodium triacetoxyborohydride. The general procedure involves the one-pot reaction of the

carbonyl compound, the amine, and the reducing agent.

General Experimental Protocol:

Reaction Setup: To a stirred solution of the aldehyde or ketone (1.0 equivalent) and the

amine (1.0-1.2 equivalents) in an anhydrous aprotic solvent such as 1,2-dichloroethane

(DCE) or tetrahydrofuran (THF), add tetramethylammonium triacetoxyborohydride (1.5-

2.0 equivalents) portion-wise at room temperature.[10] For less reactive ketones, acetic acid

(1.0 equivalent) can be added as a catalyst.

Reaction Monitoring: The reaction is stirred at room temperature and monitored by TLC or

GC/MS.

Workup: Upon completion, the reaction is quenched with a saturated aqueous solution of

sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with the

reaction solvent.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and concentrated. The crude product is purified by column chromatography

or distillation.
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 in Anhydrous Solvent
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Reductive Amination Workflow

Spectroscopic Data
Detailed spectroscopic data for tetramethylammonium triacetoxyborohydride is not widely

published. However, based on the structure and data for analogous compounds, the following

characteristic signals can be expected.

Table 2: Expected Spectroscopic Data
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Spectroscopy Expected Signals

¹H NMR

A singlet for the methyl protons of the

tetramethylammonium cation and a singlet for

the methyl protons of the three equivalent

acetate groups. The B-H proton signal is often

broad and may not be easily observed.

¹³C NMR

A signal for the methyl carbons of the

tetramethylammonium cation, a signal for the

methyl carbons of the acetate groups, and a

signal for the carbonyl carbons of the acetate

groups.

IR (Infrared)

Strong C=O stretching absorption for the

acetate groups, C-H stretching and bending

vibrations for the methyl groups, and a B-H

stretching vibration.

Safety and Handling
Tetramethylammonium triacetoxyborohydride is a hazardous chemical and should be

handled with appropriate safety precautions.

Hazards: It is a water-reactive solid that releases flammable gases upon contact with water.

It causes skin and serious eye irritation and may cause respiratory irritation.[9][11]

Handling: Handle in a well-ventilated fume hood. Wear protective gloves, safety glasses, and

a lab coat. Avoid contact with skin, eyes, and clothing. Keep away from moisture, strong

oxidizing agents, and strong acids.[5][9]

Storage: Store in a tightly sealed container in a cool, dry place under an inert atmosphere.[5]

Conclusion
Tetramethylammonium triacetoxyborohydride is a valuable reagent in organic synthesis,

offering mild and selective reductions, particularly for the diastereoselective synthesis of anti-

diols and for reductive aminations. Its handling requires care due to its moisture sensitivity. This
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guide provides a consolidated resource of its properties, synthesis, and key applications to aid

researchers in its effective and safe utilization. While some quantitative physical data and

detailed spectroscopic analyses are not readily available in the literature, the provided

protocols and data offer a strong foundation for its use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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